Cas no 1211399-76-6 (2-cyclopropyl-4-methyl-pyridin-3-amine)

• Product Name: 2-cyclopropyl-4-methyl-pyridin-3-amine
• CAS No: 1211399-76-6
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• CID: 4827417
• PubChem ID: 55285543
• Update Time: 2026-02-27

2-cyclopropyl-4-methyl-pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-4-methylpyridin-3-amine
• TQP0006
• 2-cyclopropyl-4-methyl-pyridin-3-amine
• AKOS006352001
• DB-089906
• SB75690
• CS-0201510
• SCHEMBL1971040
• FPOJNUYJSGGCOB-UHFFFAOYSA-N
• 1211399-76-6

• Inchi： 1S/C9H12N2/c1-6-4-5-11-9(8(6)10)7-2-3-7/h4-5,7H,2-3,10H2,1H3
• InChI Key： FPOJNUYJSGGCOB-UHFFFAOYSA-N
• SMILES： N1C=CC(C)=C(C=1C1CC1)N

Computed Properties

• Exact Mass: 148.100048391g/mol
• Monoisotopic Mass: 148.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-cyclopropyl-4-methyl-pyridin-3-amine

Introduction to 2-Cyclopropyl-4-methyl-pyridin-3-amine (CAS No. 1211399-76-6)

2-Cyclopropyl-4-methyl-pyridin-3-amine, a compound with the CAS number 1211399-76-6, is a versatile and intriguing molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to 2-cyclopropyl-4-methyl-pyridin-3-amine.

Chemical Structure and Properties

2-Cyclopropyl-4-methyl-pyridin-3-amine is characterized by its unique molecular structure, which consists of a pyridine ring substituted with a cyclopropyl group at the 2-position and a methyl group at the 4-position. The presence of these substituents imparts specific chemical and physical properties to the molecule. The cyclopropyl group, being a three-membered ring, introduces significant strain and reactivity, while the methyl group provides steric hindrance and electron-donating effects. These features contribute to the compound's stability and reactivity in various chemical reactions.

The molecular formula of 2-cyclopropyl-4-methyl-pyridin-3-amine is C₁₀H₁₅N, with a molecular weight of approximately 153.23 g/mol. It is a colorless solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). The compound exhibits basic properties due to the presence of the amine functional group, which can form salts with acids.

Synthesis Methods

The synthesis of 2-cyclopropyl-4-methyl-pyridin-3-amine has been explored through various synthetic routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 3-chloro-2-cyclopropylpyridine with methylamine in the presence of a suitable base. This approach typically yields high purity products and can be adapted for large-scale production.

An alternative synthetic route involves the use of transition metal-catalyzed cross-coupling reactions. For instance, palladium-catalyzed coupling reactions between 2-bromopyridine and cyclopropylmagnesium bromide followed by N-methylation can produce 2-cyclopropyl-4-methyl-pyridin-3-amine. This method is particularly useful for synthesizing substituted pyridines with high regioselectivity.

Biological Properties and Applications

2-Cyclopropyl-4-methyl-pyridin-3-amine has been studied for its potential biological activities and therapeutic applications. Recent research has shown that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The anti-inflammatory effects are attributed to its ability to modulate cytokine production and inhibit pro-inflammatory signaling pathways.

In addition to its anti-inflammatory properties, 2-cyclopropyl-4-methyl-pyridin-3-amine has also been investigated for its neuroprotective effects. Studies have demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes. These findings suggest potential applications in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Prospects

The promising biological activities of 2-cyclopropyl-4-methyl-pyridin-3-amine have led to its evaluation in preclinical studies and early-stage clinical trials. Preclinical studies have shown that this compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity.

In early-stage clinical trials, 2-cyclopropyl-4-methyl-pyridin-3-amine has demonstrated efficacy in reducing inflammation and improving symptoms in patients with inflammatory conditions. However, further research is needed to fully understand its safety profile and long-term effects. Ongoing clinical trials are aimed at optimizing dosing regimens and exploring combination therapies to enhance therapeutic outcomes.

Conclusion

In conclusion, 2-cyclopropyl-4-methyl-pyridin-3-amine (CAS No. 1211399-76-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers specific properties that make it suitable for various medicinal chemistry applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in treating inflammatory diseases and neurodegenerative disorders. As more data becomes available from clinical trials, it is likely that this compound will play an increasingly important role in pharmaceutical development.